molecular formula C7H14O B6236757 (3R)-hept-6-en-3-ol CAS No. 148021-76-5

(3R)-hept-6-en-3-ol

Cat. No. B6236757
CAS RN: 148021-76-5
M. Wt: 114.2
InChI Key:
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Description

“(3R)-hept-6-en-3-ol” is a chemical compound with the molecular formula C7H14O . It’s also known by its synonyms "6-Hepten-3-ol, (3R)" .


Physical And Chemical Properties Analysis

“(3R)-hept-6-en-3-ol” has a molecular weight of 114.19 . Other physical and chemical properties such as melting point, boiling point, and density were not available in the current search results.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (3R)-hept-6-en-3-ol involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "1-heptene", "Sodium borohydride", "Hydrogen chloride", "Sodium hydroxide", "Sodium sulfate", "Methanol", "Water" ], "Reaction": [ "1. 1-heptene is reacted with hydrogen chloride in the presence of a catalyst to form 3-chloroheptane.", "2. 3-chloroheptane is reduced with sodium borohydride to form (3R)-hept-6-en-3-ol.", "3. The product is purified by washing with sodium hydroxide and water, and drying with sodium sulfate.", "4. The purified product is dissolved in methanol and recrystallized to obtain the final product." ] }

CAS RN

148021-76-5

Product Name

(3R)-hept-6-en-3-ol

Molecular Formula

C7H14O

Molecular Weight

114.2

Purity

95

Origin of Product

United States

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